3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid

• IUPAC Name: 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid
• InChI: InChI=1S/C9H9NO3/c11-9(12)6-2-1-3-7-8(6)13-5-4-10-7/h1-3,10H,4-5H2,(H,11,12)
• InChI Key: NIKDSBLTDYBAGO-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC=C2N1)C(=O)O
• Molecular Formula: C9H9NO3
• DSSTOX Substance ID: DTXSID70695260
• Molecular Weight: 179.17 g/mol
• CAS RN: 1007875-95-7

Description

“3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride” is a yellow solid with a molecular weight of 215.64. Another related compound, “3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid”, has a molecular weight of 193.16.

Synthesis Analysis

A series of structurally diverse 3,4-dihydro-2H-benzo[b][1,4]-oxazine-2-carboxylic acid derivatives were synthesized and characterized by IR, 1H NMR, 13C NMR, and mass spectral study. Another study described an unprecedented mechanochemical “parallel synthesis” of 3,4-dihydro-2H-benzo[e][1,3]oxazine derivatives via a one-pot three-component reaction.

Molecular Structure Analysis

The molecular structure of these compounds was characterized using techniques such as IR spectroscopy, 1H NMR, 13C NMR, and mass spectral study.

Chemical Reactions Analysis

The synthesis of these compounds involved a one-pot three-component reaction.

Physical And Chemical Properties Analysis

“3,4-Dihydro-2H-benzo[1,4]oxazine-3-carboxylic acid hydrochloride” is a yellow solid. The related compound “3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid” is also a solid.

Scientific Research Applications

Synthesis and Chemical Properties

3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid and its derivatives have been a subject of interest in organic chemistry, particularly in the synthesis of various compounds. Yin Du-lin (2007) explored the synthesis of nitro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid derivatives, emphasizing the versatility of these compounds in chemical reactions (Yin Du-lin, 2007). Additionally, innovative synthesis methods for 3,4-dihydro-2H-benzo[1,4]oxazines have been developed, as demonstrated by 詹淑婷 (2012), who used 2-aminophenol as a starting material (詹淑婷, 2012).

Pharmacological Potential

A study by M. Ohno et al. (2006) found 3,4-dihydro-2H-benzo[1,4]oxazin-8-yloxyacetic acid derivatives to be potent dual-acting agents, blocking the TXA2 receptor and activating the PGI2 receptor, suggesting potential in anti-thrombotic and cardiovascular applications (M. Ohno et al., 2006).

Solid-Phase Synthesis Applications

Soňa Křupková et al. (2016) utilized derivatives of 3-methyl-3,6-dihydro-2H-1,2-oxazine-6-carboxylic acid in solid-phase synthesis, showcasing the utility of these compounds in the development of libraries for high-throughput synthesis and combinatorial chemistry (Soňa Křupková et al., 2016).

Material Science Applications

3,4-Dihydro-1,3-2H-benzoxazines, including the 3,4-Dihydro-2H-benzo[1,4]oxazine derivatives, have been used beyond their role as monomers for polybenzoxazines. W. Wattanathana et al. (2017) discussed their use in applications like luminescent materials, ligands for cations, and reducing agents for precious metal ions, indicating their versatility in material science (W. Wattanathana et al., 2017).

Safety and Hazards

For “3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid”, the safety information includes hazard statements H302-H312-H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

Similar compounds have been used as poly (adp-ribose) polymerase (parp) inhibitors , suggesting that 3,4-Dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid may also target this enzyme. PARP plays a crucial role in DNA repair and genomic stability.

Mode of Action

Conversely, electron-donating groups such as methyl and t-butyl make the molecules electron-rich and could bind to electron-deficient sites of the target .

Synthesis routes and methods

Procedure details

To a solution of 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid ethyl ester 2.1 g (10 mmol) of step 3 in a mixture of tetrahydrofuran 10 mL and distilled water 10 mL was added lithium hydroxide monohydrate 0.85 g (20 mmol), followed by stirring at room temperature for 8 hrs. After concentrating the reaction mixture in a vacuum, the reaction mixture was diluted with ethylacetate, washed with 1N HCl and a saturated NaCl solution, and dried over magnesium sulfate. The residue was concentrated in a vacuum and crystallized in ethylacetate/hexane to obtain 1.6 g of the title compound (yield 89%).